Cas no 90196-32-0 (2-Chloro-5-ethylpyridine)

2-Chloro-5-ethylpyridine is a versatile heterocyclic compound featuring a chloro substituent at the 2-position and an ethyl group at the 5-position of the pyridine ring. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing chloro group enhances electrophilic substitution potential, while the ethyl moiety contributes to lipophilicity, influencing solubility and binding properties. The compound is particularly useful in cross-coupling reactions and as a precursor for biologically active molecules. High purity grades ensure consistent performance in research and industrial applications, supporting its role in the development of advanced chemical entities.

2-Chloro-5-ethylpyridine structure

Product Name:2-Chloro-5-ethylpyridine

CAS No:90196-32-0

MF:C₇H₈ClN

MW:141.598120689392

MDL:MFCD18384612

CID:1011949

PubChem ID:11126363

Update Time:2025-06-08

2-Chloro-5-ethylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-ethyl-Pyridine
- 2-Chloro-5-ethylpyridine
- Pyridine, 2-chloro-5-ethyl-
- HJQDSJJSRDWZIA-UHFFFAOYSA-N
- 4992AC
- SB23018
- FCH1137914
- AX8211727
- ST24027916
- 2-Chloro-5-ethylpyridine (ACI)
- SCHEMBL91385
- 90196-32-0
- DB-355824
- J-508818
- DS-14717
- MFCD18384612
- EN300-103017
- CS-0055009
- AKOS015995134
- SY102852
- DTXSID40456067
- MDL： MFCD18384612
- Inchi： 1S/C7H8ClN/c1-2-6-3-4-7(8)9-5-6/h3-5H,2H2,1H3
- InChI Key： HJQDSJJSRDWZIA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(CC)=CN=1

Computed Properties

Exact Mass: 141.0345270g/mol
Monoisotopic Mass: 141.0345270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 85
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.6

Experimental Properties

Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 204.3±20.0 ºC (760 Torr),
Flash Point: 96.3±7.4 ºC,
Solubility: Slightly soluble (2.3 g/l) (25 º C),

2-Chloro-5-ethylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GW242-50mg	2-Chloro-5-ethylpyridine	90196-32-0	96%	50mg	306.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GW242-1g	2-Chloro-5-ethylpyridine	90196-32-0	96%	1g	2574.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GW242-200mg	2-Chloro-5-ethylpyridine	90196-32-0	96%	200mg	752.0CNY	2021-08-04
Chemenu	CM128501-1g	2-chloro-5-ethylpyridine	90196-32-0	98%	1g	$299	2021-08-05
Alichem	A029186802-250mg	2-Chloro-5-ethylpyridine	90196-32-0	97%	250mg	$233.28	2023-08-31
Alichem	A029186802-1g	2-Chloro-5-ethylpyridine	90196-32-0	97%	1g	$562.64	2023-08-31
Alichem	A029186802-5g	2-Chloro-5-ethylpyridine	90196-32-0	97%	5g	$1654.44	2023-08-31
TRC	C366225-250mg	2-Chloro-5-ethylpyridine	90196-32-0		250mg	$ 207.00	2023-04-18
TRC	C366225-2.5g	2-Chloro-5-ethylpyridine	90196-32-0		2.5g	$ 1642.00	2023-04-18
abcr	AB455348-250 mg	2-Chloro-5-ethylpyridine; .	90196-32-0		250mg	€224.90	2023-04-22

2-Chloro-5-ethylpyridine Production Method

Production Method 1

65480-93-5

13937-89-8

90196-32-0

Reaction Conditions

1.1 Solvents: Dichloromethane
1.2 Reagents: Acetic acid Solvents: Water
1.3 Reagents: Acetic acid , Hydrochloric acid Solvents: Chloroform
1.4 Reagents: Sodium carbonate Solvents: Toluene , Water

Reference